Cas no 897624-11-2 (N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
• CAS No: 897624-11-2
• MF: C₁₃H₁₄N₄O₄S
• MW: 322.339661121368
• CID: 6434657
• Update Time: 2025-06-09

N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
• N-(3,4-dimethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide

• Inchi： 1S/C13H14N4O4S/c1-20-9-4-3-8(5-10(9)21-2)15-12(19)7-22-13-16-11(18)6-14-17-13/h3-6H,7H2,1-2H3,(H,15,19)(H,16,17,18)
• InChI Key： ITDNHZQOLLHIJC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC(=O)C=NN1

Additional information on N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide (CAS No. 897624-11-2)

N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide, identified by its CAS number 897624-11-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a dimethoxyphenyl moiety with a triazinone core, linked via a sulfanylacetamide bridge. Its structural complexity and functional diversity make it a promising candidate for various applications, particularly in drug discovery and crop protection.

In recent years, the scientific community has shown growing interest in triazine derivatives due to their versatile biological activities. Researchers are actively exploring the potential of N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide as a scaffold for developing novel therapeutics targeting inflammation, microbial infections, and metabolic disorders. The compound's dimethoxy aromatic system is particularly noteworthy, as similar structures have demonstrated efficacy in modulating enzyme activity and receptor binding.

From a synthetic chemistry perspective, the preparation of CAS 897624-11-2 involves multi-step organic transformations that highlight modern synthetic methodologies. The compound's sulfanyl linkage presents interesting possibilities for further derivatization, making it a valuable intermediate in medicinal chemistry programs. Current literature suggests that modifications to the triazinone ring or the acetamide side chain can significantly alter the compound's physicochemical properties and biological profile.

Environmental scientists have begun investigating the biodegradation pathways of triazine-containing compounds like 897624-11-2, responding to increasing public concern about chemical persistence in ecosystems. Preliminary studies indicate that the dimethoxyphenyl group may influence the compound's environmental fate, with implications for its potential use in sustainable agriculture applications. This aligns with current industry trends toward developing greener agrochemicals with reduced ecological impact.

The analytical characterization of N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for research applications. The 5-oxo-4,5-dihydro-1,2,4-triazin-3-yl moiety produces distinctive spectral signatures that facilitate compound identification and quality control.

In the context of current pharmaceutical trends, the sulfanylacetamide functionality present in CAS 897624-11-2 is particularly relevant. This structural feature is increasingly recognized as a privileged pharmacophore in drug design, capable of forming key interactions with biological targets. Computational chemistry studies suggest that the compound's molecular geometry may be optimized for binding to certain protein targets, sparking interest in its potential as a lead compound for various therapeutic areas.

Quality standards and regulatory considerations for N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide continue to evolve as research progresses. Manufacturers and researchers must adhere to Good Laboratory Practice (GLP) when handling this compound, ensuring reproducible results in biological assays and formulation studies. The compound's stability under various storage conditions remains an active area of investigation, with implications for its commercial viability.

Emerging applications for 897624-11-2 extend beyond traditional pharmaceutical uses. Recent patent literature reveals investigations into its potential as a functional material in organic electronics and as a catalyst in green chemistry processes. The compound's electron-rich aromatic system and hydrogen-bonding capacity make it an interesting subject for materials science research, particularly in the development of novel molecular devices and sensors.

As global interest in personalized medicine grows, the structural flexibility of N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide positions it as a potential building block for targeted therapies. Its modular design allows for systematic structure-activity relationship studies, enabling researchers to fine-tune biological activity while minimizing off-target effects. This approach aligns with current precision medicine initiatives seeking to develop more effective and safer therapeutic agents.

The commercial availability of CAS 897624-11-2 through specialty chemical suppliers has facilitated broader research into its properties and applications. However, researchers emphasize the importance of proper characterization of purchased materials, as subtle impurities can significantly affect experimental outcomes. Advanced purification techniques such as preparative HPLC are often employed to obtain research-grade material suitable for biological evaluation.

Looking forward, the scientific community anticipates continued exploration of N-(3,4-dimethoxyphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide and related analogs. With growing understanding of structure-property relationships and advances in synthetic methodology, this compound class may yield important discoveries in multiple scientific disciplines. Ongoing research will likely clarify its mechanism of action at molecular levels and explore its full potential in addressing current challenges in healthcare and agriculture.